AZD-4769
Description
AZD-4769 (L-674573) is a novel leukotriene biosynthesis inhibitor with the molecular formula C₂₈H₂₇NO₃S and a molecular weight of 457.58 g/mol . Its CAS registry number is 127481-29-2 (free form), and it is also available as a sodium salt (CAS: 127481-29-2 (free); this compound sodium). The compound appears as a white to off-white solid powder and has been studied for its role in modulating inflammatory pathways by targeting leukotriene synthesis . Leukotrienes are lipid mediators involved in inflammatory and allergic responses, making this compound a candidate for conditions like asthma and chronic obstructive pulmonary disease (COPD).
Properties
Molecular Formula |
C14H11FN2O2 |
|---|---|
Appearance |
Solid powder |
Synonyms |
AZD4769; AZD-4769; AZD 4769.; NONE |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Discrepancies
- Contradictory Evidence: A 2023 bioinformatics study classifies this compound as an EGFR inhibitor, possibly due to misannotation or exploratory screening results .
- Structural Uniqueness : this compound’s sulfur-containing aromatic structure differentiates it from both leukotriene modulators and EGFR-targeted tyrosine kinase inhibitors.
Notes on Data Limitations
Mechanistic Ambiguity : The dual classification of this compound underscores the need for rigorous target-validation studies.
Absence of Direct Analogues: No structurally similar leukotriene inhibitors are cited in the provided evidence, restricting comparative analysis.
Conflict Resolution: Prioritize primary chemical data () over secondary biomedical annotations () unless further validation is available.
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